![molecular formula C7H11ClN4 B1181353 1-Methyl-3-((methylamino)methyl)-1H-pyrazole-5-carbonitrile hydrochloride CAS No. 1643141-20-1](/img/structure/B1181353.png)
1-Methyl-3-((methylamino)methyl)-1H-pyrazole-5-carbonitrile hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of pyrazole derivatives involves strategic organic reactions that incorporate nitrogen atoms into the heterocyclic ring. Techniques vary from condensations, cycloadditions, to substitutions, aiming to introduce specific functional groups that contribute to the compound's reactivity and stability. For instance, the synthesis of tetra substituted pyrazolines demonstrates the utility of pyrazole intermediates in creating compounds with potential antibacterial and antioxidant activities (Govindaraju et al., 2012).
Scientific Research Applications
Synthesis of Pyrazole Derivatives
1-Methyl-3-((methylamino)methyl)-1H-pyrazole-5-carbonitrile hydrochloride is a key precursor in the synthesis of various pyrazole derivatives. For example, it has been used in the synthesis of 5-substituted 3-amino-1H-pyrazole-4-carbonitriles, which are precursors for pyrazolo[1,5-a]pyrimidines. These compounds have been synthesized with excellent yields, demonstrating the compound's effectiveness in heterocyclic chemistry (Al-Qalaf et al., 2008).
Application in Bioactive Heterocycles Synthesis
This chemical is also instrumental in creating bioactive heterocycles. A study highlighted its use in synthesizing various heterocycles like pyrimidinone, oxazinone, and iminopyrimidine, which exhibited significant antimicrobial activity (El-ziaty et al., 2018).
Corrosion Inhibition
In the field of corrosion science, derivatives of this compound have been evaluated as corrosion inhibitors for mild steel in acidic environments. Their effectiveness in inhibiting corrosion, confirmed through various studies like weight loss measurement and electrochemical techniques, underlines their potential industrial application (Yadav et al., 2016).
Role in Biological Activity Studies
This compound has been used in the synthesis of novel adenosine analogs. These compounds were tested for biological activities such as cytotoxicity and antiviral activity, although some did not exhibit significant activity in these areas (Berry et al., 1994).
Mechanism of Action
Target of Action
The primary target of this compound is myoglobin , a protein found in muscle tissues. Myoglobin plays a crucial role in oxygen storage and transport within muscle cells. By interacting with myoglobin, this compound affects oxygen binding and release, influencing cellular respiration and energy production .
properties
IUPAC Name |
2-methyl-5-(methylaminomethyl)pyrazole-3-carbonitrile;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4.ClH/c1-9-5-6-3-7(4-8)11(2)10-6;/h3,9H,5H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJPCRCYMQZBXDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NN(C(=C1)C#N)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101020933 | |
Record name | 1H-Pyrazole-5-carbonitrile, 1-methyl-3-[(methylamino)methyl]-, hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101020933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1643141-20-1 | |
Record name | 1H-Pyrazole-5-carbonitrile, 1-methyl-3-[(methylamino)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1643141-20-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-5-carbonitrile, 1-methyl-3-[(methylamino)methyl]-, hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101020933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-3-((methyl-λ2-azanyl)methyl)-1H-pyrazole-5-carbonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.243.600 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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